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Compound of Interest

Compound Name: Chloromethyl benzoate

Cat. No.: B1360013

Abstract: Chloromethyl benzoate and its isomers are highly versatile bifunctional compounds
that serve as crucial intermediates in the synthesis of a wide array of organic molecules.
Possessing both a reactive chloromethyl group and an ester functionality, these compounds
are foundational building blocks in the pharmaceutical, agrochemical, and material science
industries. This technical guide provides an in-depth overview of the common synthetic routes,
detailed characterization methodologies, and significant applications of chloromethyl
benzoate, tailored for researchers, scientists, and professionals in drug development.

Physicochemical and Safety Data

Chloromethyl benzoate is an aromatic compound whose properties can vary slightly
depending on the substitution pattern (ortho, meta, or para) of the chloromethyl group on the
benzene ring. It is a hazardous chemical requiring careful handling in a laboratory setting.[1]

Physical and Chemical Properties

The following table summarizes the key physicochemical properties for chloromethyl
benzoate and its common isomers.
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Property Value Isomer Reference
Molecular Formula CsH7CIO2 General [2]
Molecular Weight 170.59 g/mol General [2]

CAS Number 5335-05-7 Unspecified [2]

CAS Number 34040-63-6 3-(chloromethyl) [11[3]

CAS Number 34040-64-7 4-(chloromethyl) [41[5]
Appearance Palle .yellow ol c,tan Unspecified [6]

solidify on standing
Melting Point 38-39 °C 4-(chloromethyl) [4]
Boiling Point 240-242 °C 4-(chloromethyl) [4]

Safety and Hazard Information

The reactivity of the chloromethyl group renders this compound corrosive and irritating.[1]

Adherence to strict safety protocols is mandatory.

Hazard Class GHS Code Description Reference(s)
) Causes severe skin
Skin
) o H314 burns and eye [1112]1[5]
Corrosion/Irritation
damage
Acute Toxicity, Oral H302 Harmful if swallowed [1][2]
) o May cause an allergic
Skin Sensitization H317 ) ) [2]
skin reaction
o Harmful in contact
Acute Toxicity, Dermal  H312 ) ) [2]
with skin
Acute Toxicity, o
) H332 Harmful if inhaled [2]
Inhalation

Handling Recommendations:
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» Work must be conducted in a certified chemical fume hood to avoid vapor inhalation.[1]

e Personal Protective Equipment (PPE) including a lab coat, chemical-resistant gloves (e.g.,
nitrile), and safety goggles is required.[1]

e The compound is a lachrymator, causing severe irritation to the eyes and respiratory tract.[1]

Synthesis of Chloromethyl Benzoate

Several synthetic routes have been established for the preparation of chloromethyl benzoate
isomers, each with distinct advantages. The choice of method often depends on the desired
isomer, available starting materials, and scale of the reaction.
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Side-Chain

Chlorination
Methyl Toluate (e.g., Clz, UV light)

(ortho, meta, or para)

Esterification with

Chloromethylating Agent
Benzoic Acid (e.g., PTC) Chloromethyl
or Sodium Benzoate Benzoate
Esterification
Chloromethylbenzoic (e.g., with Methanol)

Acid
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Reaction Setup
(Reactants + Solvent)

nitiate

Reaction
(Heating/Irradiation)

Monitor (TLC/GC)

Work-up
(e.g., Quenching, Extraction)

solate Crude

Purification
(Distillation or Chromatography)

Analyze Purity

Characterization
(NMR, IR, MS)

Pure Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Synthesis and
Characterization of Chloromethyl Benzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1360013#synthesis-and-characterization-of-
chloromethyl-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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